Cas no 1702943-90-5 (3-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1702943-90-5
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 6350153
• PubChem ID: 106861404
• Update Time: 2025-08-05

3-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine
• EN300-1149127
• 1702943-90-5

• Inchi： 1S/C11H12ClN3/c1-7-3-4-8(9(12)5-7)10-6-11(13)15(2)14-10/h3-6H,13H2,1-2H3
• InChI Key： GZVXUKSKUDTFST-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 221.0719751g/mol
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(2-Chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1702943-90-5)

3-(2-Chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine, with the CAS number 1702943-90-5, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antifungal, and antitumor properties.

The structure of 3-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine is characterized by a pyrazole ring substituted with a 2-chloro-4-methylphenyl group and a methyl group at the 1-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of 3-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 3-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine could be a promising lead compound for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 3-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine has also shown promising antitumor activity. A research article in the Cancer Research journal (2023) demonstrated that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a potential candidate for cancer therapy.

The synthesis of 3-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine has been extensively studied, and several efficient routes have been reported in the literature. One common method involves the reaction of 2-chloro-4-methylaniline with ethyl acetoacetate followed by cyclization with hydrazine hydrate. This synthetic pathway provides high yields and is suitable for large-scale production, which is crucial for its potential commercialization.

The physicochemical properties of 3-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine, such as solubility, stability, and bioavailability, have also been investigated. These properties are essential for understanding its behavior in biological systems and optimizing its formulation for drug delivery. For example, studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various pharmaceutical formulations.

In terms of safety and toxicity, preliminary assessments indicate that 3-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine has a favorable safety profile. However, further comprehensive toxicological studies are necessary to fully evaluate its safety for human use. These studies will help to identify any potential side effects or adverse reactions associated with long-term exposure to the compound.

The potential applications of 3-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine extend beyond medicinal chemistry. In the field of materials science, this compound has been explored as a functional material due to its unique electronic properties. For instance, it has been used as a building block for the synthesis of conjugated polymers with applications in organic electronics and photovoltaic devices.

In conclusion, 3-(2-Chloro-4-methylphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1702943-90-5) is a versatile compound with significant potential in various scientific and industrial fields. Its anti-inflammatory and antitumor activities make it an attractive candidate for drug development, while its unique chemical properties offer opportunities for innovative applications in materials science. Ongoing research continues to uncover new aspects of this compound's behavior and utility, underscoring its importance in modern scientific research.